Cas no 898782-01-9 (3-(3-Bromophenyl)-2'-methoxypropiophenone)

• Product Name: 3-(3-Bromophenyl)-2'-methoxypropiophenone
• CAS No: 898782-01-9
• MF: C₁₆H₁₅BrO₂
• MW: 319.193104028702
• CID: 4719101
• Update Time: 2025-10-30

3-(3-Bromophenyl)-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromophenyl)-2'-methoxypropiophenone
• 3-(3-bromophenyl)-1-(2-methoxyphenyl)propan-1-one
• 3-(3-Bromophenyl)-2'-methoxypropiophenone

• Inchi： 1S/C16H15BrO2/c1-19-16-8-3-2-7-14(16)15(18)10-9-12-5-4-6-13(17)11-12/h2-8,11H,9-10H2,1H3
• InChI Key： NQSRGYMGJGLMOW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCC(C1C=CC=CC=1OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 293
• Topological Polar Surface Area: 26.3

Additional information on 3-(3-Bromophenyl)-2'-methoxypropiophenone

Comprehensive Overview of 3-(3-Bromophenyl)-2'-methoxypropiophenone (CAS No. 898782-01-9): Properties, Applications, and Industry Insights

3-(3-Bromophenyl)-2'-methoxypropiophenone (CAS No. 898782-01-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This brominated aromatic ketone derivative is characterized by the presence of a methoxy group and a propiophenone backbone, making it a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₆H₁₅BrO₂, and precise structural configuration contribute to its reactivity and utility in various industrial processes.

In recent years, the demand for high-purity intermediates like 3-(3-Bromophenyl)-2'-methoxypropiophenone has surged, driven by advancements in drug discovery and material science. Researchers frequently search for "synthesis methods for brominated propiophenones" or "applications of methoxy-substituted ketones," reflecting the compound's relevance in modern chemistry. The compound's electron-rich aromatic system allows for selective functionalization, making it valuable in designing targeted molecular scaffolds for bioactive compounds.

From a technical perspective, 3-(3-Bromophenyl)-2'-methoxypropiophenone exhibits notable photophysical properties, which align with growing interest in "organic electronics" and "light-responsive materials." Its bromine substituent facilitates cross-coupling reactions, a feature often explored in queries like "Pd-catalyzed reactions with bromoarenes." These attributes position the compound as a candidate for advanced material synthesis, particularly in optoelectronic devices and catalysis.

The compound's stability under controlled conditions and compatibility with green chemistry protocols also address contemporary concerns about "sustainable chemical processes." Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a topic frequently searched alongside "CAS No. 898782-01-9 characterization." Regulatory-compliant handling ensures its safe use in research laboratories and industrial-scale production.

Emerging trends in personalized medicine and bioconjugation have further highlighted the importance of 3-(3-Bromophenyl)-2'-methoxypropiophenone as a building block for biocompatible polymers and drug-delivery systems. Its role in kinase inhibitor development is another area of active investigation, resonating with searches for "small molecule modulators in therapeutics." As industries prioritize molecular diversity, this compound's adaptability ensures its continued relevance.

In conclusion, 3-(3-Bromophenyl)-2'-methoxypropiophenone (CAS No. 898782-01-9) represents a critical intersection of structural complexity and functional versatility. Its alignment with cutting-edge research themes—from catalysis to biomaterials—makes it a subject of enduring scientific and industrial interest. Future studies may explore its potential in energy storage or nanotechnology, further expanding its applications.